Cas no 903685-29-0 (1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine)
1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine
- EN300-1196782
- AKOS003975174
- 1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine
- 903685-29-0
-
- Inchi: 1S/C14H20FN/c1-11-6-12(2)9-16(8-11)10-13-4-3-5-14(15)7-13/h3-5,7,11-12H,6,8-10H2,1-2H3
- InChI Key: FJMISFOBJREUSM-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CN1CC(C)CC(C)C1
Computed Properties
- Exact Mass: 221.157977804g/mol
- Monoisotopic Mass: 221.157977804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 3.2Ų
1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1196782-0.05g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-0.1g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-0.25g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-0.5g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-1.0g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-2.5g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-5.0g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-10.0g |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 10g |
$3131.0 | 2023-05-23 | ||
| Enamine | EN300-1196782-50mg |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 50mg |
$227.0 | 2023-10-03 | ||
| Enamine | EN300-1196782-100mg |
1-[(3-fluorophenyl)methyl]-3,5-dimethylpiperidine |
903685-29-0 | 100mg |
$238.0 | 2023-10-03 |
1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine
Comprehensive Guide to 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine (CAS No. 903685-29-0): Properties, Applications, and Market Insights
The chemical compound 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine (CAS No. 903685-29-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique molecule combines a 3,5-dimethylpiperidine core with a 3-fluorobenzyl substituent, creating interesting pharmacological properties. With molecular formula C14H20FN and molecular weight of 221.32 g/mol, this compound represents an important building block in modern medicinal chemistry.
Recent searches in scientific databases and AI-powered research tools show growing interest in fluorinated piperidine derivatives, particularly for their potential in CNS drug development. The presence of both fluorine substitution and piperidine ring in 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine makes it particularly valuable for studying structure-activity relationships in neurotransmitter modulation. Researchers are actively investigating similar compounds for their potential in addressing neurological disorders, which remains a hot topic in 2024's pharmaceutical landscape.
The physicochemical properties of 903685-29-0 contribute to its research utility. With moderate lipophilicity (predicted logP ~2.8) and the presence of a basic nitrogen atom (pKa ~9.5), this compound demonstrates favorable characteristics for blood-brain barrier penetration. These properties align with current industry trends toward CNS-active compounds with improved pharmacokinetic profiles. The 3-fluorophenyl group enhances metabolic stability compared to non-fluorinated analogs, a feature increasingly sought after in drug discovery programs.
In synthetic chemistry applications, 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine serves as a versatile intermediate. Its structure allows for various modifications at multiple positions, enabling medicinal chemists to explore diverse structure-activity relationships. The compound's stability under standard laboratory conditions makes it particularly useful for parallel synthesis and combinatorial chemistry approaches that dominate modern drug discovery workflows. Current patent analyses reveal growing interest in similar fluorinated heterocycles across major pharmaceutical companies.
The global market for specialty chemical intermediates like 903685-29-0 is experiencing steady growth, driven by increasing R&D investments in targeted therapies. Market analysts project particular demand for fluorinated building blocks in the coming years, with this compound well-positioned to benefit from these trends. Suppliers report growing inquiries from both academic institutions and pharmaceutical developers, especially in regions with strong generic drug manufacturing capabilities.
From a safety perspective, standard laboratory precautions are recommended when handling 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used. The compound should be stored in cool, dry conditions away from strong oxidizers, following typical protocols for amine-containing compounds. These handling considerations align with current good manufacturing practice (cGMP) requirements for pharmaceutical intermediates.
Analytical characterization of CAS 903685-29-0 typically involves HPLC, GC-MS, and 1H/19F NMR techniques. The fluorine atom provides a distinct advantage in spectroscopic analysis, allowing for easier tracking in complex reaction mixtures. Recent advances in fluorine NMR spectroscopy have made structural confirmation and purity assessment more straightforward for such compounds, addressing a common challenge in fluorinated compound research.
Looking forward, the scientific community anticipates expanded applications for 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine beyond its current uses. With increasing understanding of fluorination effects on drug properties and the continued importance of piperidine scaffolds in medicinal chemistry, this compound is likely to maintain research relevance. The growing emphasis on precision medicine and targeted therapies further supports the continued investigation of such structurally refined intermediates.
For researchers considering 903685-29-0 for their projects, several commercial sources now offer this compound with varying purity grades. The development of more efficient synthetic routes in recent years has improved availability while reducing costs, making it more accessible for exploratory studies. As with any specialty chemical, verification of supplier credentials and compound characterization data is recommended to ensure research reproducibility.
In conclusion, 1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine represents an important example of modern fluorinated heterocyclic chemistry with broad potential in life sciences research. Its balanced physicochemical properties, synthetic versatility, and relevance to current drug discovery trends position it as a valuable tool for medicinal chemists. As the pharmaceutical industry continues to explore new chemical space for therapeutic innovation, compounds like CAS 903685-29-0 will undoubtedly play a significant role in shaping future developments.
903685-29-0 (1-(3-fluorophenyl)methyl-3,5-dimethylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)